Cas no 1823070-82-1 (Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate)

• Product Name: Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate
• CAS No: 1823070-82-1
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6239725
• PubChem ID: 165494321
• Update Time: 2025-06-10

Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate
• 1823070-82-1
• EN300-1164180
• Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate

• Inchi： 1S/C9H10Cl2N2O2/c1-15-8(14)4-6(12)5-2-3-7(10)13-9(5)11/h2-3,6H,4,12H2,1H3
• InChI Key： HOVQWMDNUZBRAF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate

Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate (CAS No. 1823070-82-1): A Comprehensive Overview

Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate, identified by its CAS number 1823070-82-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carboxylate functional groups, coupled with a dichloropyridine moiety, makes it a versatile building block for the development of novel therapeutic agents.

The structural framework of Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate consists of a propanoate ester linked to an amino group, which is further substituted with a 2,6-dichloropyridine ring. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for chemical modifications and derivatization. The dichloropyridine substituent, in particular, is known for its ability to enhance binding affinity and selectivity in biological targets, making it a valuable component in the design of small-molecule drugs.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities. The pyridine scaffold, especially when modified with electron-withdrawing groups like chlorine atoms, has shown remarkable efficacy in various therapeutic areas. Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate exemplifies this trend, as it combines the advantageous properties of both the propanoate ester and the dichloropyridine moiety.

One of the most compelling aspects of Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate is its potential role as an intermediate in the synthesis of more complex molecules. The amino group provides a site for further functionalization via coupling reactions such as amide or urea bond formation, while the carboxylate ester can be hydrolyzed to yield a free carboxylic acid group. This dual functionality makes it an ideal candidate for constructing intricate molecular architectures.

The dichloropyridine ring in Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate is particularly noteworthy due to its ability to interact with biological targets through multiple non-covalent interactions. The chlorine atoms serve as hydrogen bond acceptors and can also participate in π-stacking interactions, thereby enhancing the binding affinity of the molecule to its intended target. This feature has been exploited in various drug discovery campaigns to develop high-affinity ligands for enzymes and receptors.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular properties such as solubility, bioavailability, and metabolic stability. Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate, with its well-defined three-dimensional structure, provides a solid foundation for such rational design approaches. Computational modeling techniques have been employed to predict the binding modes of this compound to various biological targets, aiding in the optimization of its pharmacological profile.

The synthesis of Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include nucleophilic substitution reactions to introduce the amino group and subsequent esterification to form the carboxylate ester. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation.

In conclusion, Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate (CAS No. 1823070-82-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like Methyl 3-amino-3-(2,6-dichloropyridin-3-yl)propanoate will undoubtedly play a crucial role in the development of next-generation therapeutic agents.